2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(thiophen-2-ylmethyl)acetamide
Description
2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C14H17N3O2S and its molecular weight is 291.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential Applications
Synthesis and Docking Study for Anticonvulsant Agents
Research focusing on the synthesis of derivatives related to the pyrimidine scaffold, such as S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, has been conducted with an eye towards developing potential anticonvulsant agents. These derivatives have been evaluated for their interaction with anticonvulsant biotargets using molecular docking methods, revealing moderate anticonvulsant activity in vivo, which underlines the potential of pyrimidine derivatives in anticonvulsant drug development (Severina et al., 2020).
Antimicrobial and Antifungal Activities
The reactivity of acetamide derivatives has been studied, leading to the development of compounds with good antimicrobial activity. This research highlights the potential utility of such derivatives in developing new antimicrobial agents, with some compounds displaying high activity against various microbial strains (Fahim & Ismael, 2019).
Antitumor Potential
New pyrimidine derivatives have been synthesized and evaluated for their antitumor activity. These compounds have shown significant therapeutic activity against several human tumor cell lines, suggesting their potential as antitumor agents. This research opens avenues for the development of new cancer therapies based on pyrimidine derivatives (Masaret, 2021).
Antifungal Agents
The discovery of 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents against Candida and Aspergillus species highlights another potential application of acetamide derivatives. These findings support the role of such compounds in addressing fungal infections, with improved plasmatic stability enhancing their therapeutic potential (Bardiot et al., 2015).
Properties
IUPAC Name |
2-(6-oxo-4-propylpyrimidin-1-yl)-N-(thiophen-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S/c1-2-4-11-7-14(19)17(10-16-11)9-13(18)15-8-12-5-3-6-20-12/h3,5-7,10H,2,4,8-9H2,1H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOIBQBCQBFXIRU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)N(C=N1)CC(=O)NCC2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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